Cas no 5840-22-2 (2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzoacarbazole-3-carboxamide)

2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzoacarbazole-3-carboxamide is a specialized carbazole derivative with potential applications in pharmaceutical and materials research. Its unique structure, featuring a hydroxybenzoacarbazole core and methoxymethylphenyl carboxamide substituent, offers distinct reactivity and binding properties. This compound may serve as a key intermediate or active moiety in drug discovery, particularly in targeting specific biological pathways.

2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzoacarbazole-3-carboxamide structure

5840-22-2 structure

Product Name:2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzoacarbazole-3-carboxamide

CAS No:5840-22-2

MF:C₂₅H₂₀N₂O₃

MW:396.437906265259

CID:46210

PubChem ID:79920

Update Time:2025-06-17

2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzoacarbazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzo[a]carbazole-3-carboxamide
- C.I. 37590
- Naphtanilide SR
- Naphthol AS-SR
- Azoic Coupling Component 25
- Amanil Naphthol AS-SR
- Naphtol AS-SRLL
- Tulathol AS SR
- 5840-22-2
- EINECS 227-429-8
- NSC50653
- C.I. Azoic Coupling Component 25
- NS00021228
- SCHEMBL5819536
- 11H-Benzo[a]carbazole-3-carbox-p-anisidide, 2-hydroxy-2'-methyl-
- NSC 50653
- 11H-Benzo[a]carbazole-3-carboxamide, 2-hydroxy-N-(4-methoxy-2-methylphenyl)-
- DTXSID2064020
- NSC-50653
- 11H-Benzo(a)carbazole-3-carboxamide, 2-hydroxy-N-(4-methoxy-2-methylphenyl)-
- 2-Hydroxy-4'-methoxy-2'-methyl-11H-benzo(a)carbazole-3-carboxanilide
- 11H-Benzo[a]carbazole-3-carboxamide,2-hydroxy-N-(4-methoxy-2-methylphenyl)-
- GMGDWNYWMLZUEF-UHFFFAOYSA-N
- 2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzoacarbazole-3-carboxamide
- MDL： MFCD00129842
- Inchi： 1S/C25H20N2O3/c1-14-11-16(30-2)8-10-21(14)27-25(29)20-12-15-7-9-18-17-5-3-4-6-22(17)26-24(18)19(15)13-23(20)28/h3-13,26,28H,1-2H3,(H,27,29)
- InChI Key： GMGDWNYWMLZUEF-UHFFFAOYSA-N
- SMILES： OC1C(C(NC2C=CC(=CC=2C)OC)=O)=CC2C=CC3C4C=CC=CC=4NC=3C=2C=1

Computed Properties

Exact Mass: 396.14700
Monoisotopic Mass: 396.147
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 628
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.4A^2
XLogP3: 6

Experimental Properties

Density: 1.378
Boiling Point: 603.7 ºC at 760 mmHg
Flash Point: 318.9 ºC
Refractive Index: 1.792
PSA: 74.35000
LogP: 5.82220

2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzoacarbazole-3-carboxamide Pricemore >>

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Alichem	A019093310-1g	2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzo[a]carbazole-3-carboxamide	5840-22-2	95%	1g	$515.00	2023-09-01
TRC	H073600-50mg	2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzo[a]carbazole-3-carboxamide	5840-22-2		50mg	$ 235.00	2022-06-02
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Chemenu	CM157869-1g	2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzo[a]carbazole-3-carboxamide	5840-22-2	95%	1g	$***	2023-05-30
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